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molecular formula C9H10BrNO B1374961 2-Bromo-3-cyclopropylmethoxy-pyridine CAS No. 910606-11-0

2-Bromo-3-cyclopropylmethoxy-pyridine

Cat. No. B1374961
CAS RN: 910606-11-0
M. Wt: 228.09 g/mol
InChI Key: FFVJETWNRRHOSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08232289B2

Procedure details

To a solution of 2-bromo-3-pyridinol (500 mg, 2.83 mmol;) in dimethylformamide (3 mL) is added at 0° C. 60% sodium hydride in mineral oil (169.81 mg, 4.25 mmol). The mixture is stirred at that temperature for 15 min and bromomethylcyclopropane (329.66 μL, 3.40 mmol) is added. Then the reaction is stirred at room temperature for 1 h and quenched with water and extracted with ethyl acetate. The organic layer is separated, washed with brine, dried over magnesium sulfate and the solvent evaporated in vacuo. The crude is passed through a short silica gel plug and the compound was eluted with dichloromethane to yield 23% of the title compound. MS (m/z): 228 (M+1), 230 (M+3).
Name
2-bromo-3-pyridinol
Quantity
500 mg
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
3 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
169.81 mg
Type
reactant
Reaction Step Three
Name
bromomethylcyclopropane
Quantity
329.66 μL
Type
reactant
Reaction Step Four
Name
title compound
Yield
23%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([OH:8])=[CH:6][CH:5]=[CH:4][N:3]=1.[H-].[Na+].Br[CH2:12][CH:13]1[CH2:15][CH2:14]1>CN(C)C=O>[Br:1][C:2]1[C:7]([O:8][CH2:12][CH:13]2[CH2:15][CH2:14]2)=[CH:6][CH:5]=[CH:4][N:3]=1 |f:1.2|

Inputs

Step One
Name
2-bromo-3-pyridinol
Quantity
500 mg
Type
reactant
Smiles
BrC1=NC=CC=C1O
Name
dimethylformamide
Quantity
3 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Three
[Compound]
Name
oil
Quantity
169.81 mg
Type
reactant
Smiles
Step Four
Name
bromomethylcyclopropane
Quantity
329.66 μL
Type
reactant
Smiles
BrCC1CC1

Conditions

Stirring
Type
CUSTOM
Details
The mixture is stirred at that temperature for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Then the reaction is stirred at room temperature for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
quenched with water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The organic layer is separated
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent evaporated in vacuo
WASH
Type
WASH
Details
the compound was eluted with dichloromethane

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
BrC1=NC=CC=C1OCC1CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.